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Compound of Interest

Compound Name: 4-Methylaeruginoic acid

Cat. No.: B8805092

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of aeruginoic acid, a known siderophore
with notable biological activities, and a hypothetical derivative, 4-methylaeruginoic acid. Due
to the current absence of scientific literature on 4-methylaeruginoic acid, this comparison is
based on the established properties of aeruginoic acid and predicted characteristics of its
methylated analog derived from established structure-activity relationships.

Chemical Structure and Properties

Aeruginoic acid is chemically identified as 2-(2-hydroxyphenyl)-4-thiazolecarboxylic acid[1][2]
[3]. It is a siderophore produced by Pseudomonas aeruginosa and is recognized as a shunt
product in the pyochelin biosynthesis pathway[1]. The hypothetical 4-methylaeruginoic acid
would possess a methyl group at the fourth position of the hydroxyphenyl ring.
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4-Methylaeruginoic Acid

Property Aeruginoic Acid .
(Hypothetical)

Molecular Formula C10H7NO3S C11HINO3S

Molecular Weight 221.2 g/mol [1] 235.26 g/mol

Chemical Structure

2-(2-hydroxyphenyl)-4-

thiazolecarboxylic acid

2-(2-hydroxy-4-
methylphenyl)-4-

thiazolecarboxylic acid

Soluble in ethanol, methanol,

Predicted to have similar

solubility, with potentially

Solubility DMF, or DMSO; limited water ] i ) o
N slightly increased lipophilicity
solubility.
due to the methyl group.
] ] Predicted to be a white or off-
Appearance White solid. ] )
white solid.
Biosynthesis

Aeruginoic acid biosynthesis is intrinsically linked to the pyochelin synthesis pathway in

Pseudomonas aeruginosa. The formation of dihydroaeruginoic acid, a precursor to aeruginoic

acid, requires the iron-regulated pchDCBA operon. This pathway starts from chorismate and

involves the activation of salicylate by the PchD protein.

The biosynthetic pathway for a putative 4-methylaeruginoic acid would likely diverge from this

established pathway at the level of the precursor. It would necessitate the incorporation of a

methylated salicylate derivative, such as 4-methylsalicylic acid.
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Hypothetical 4-Methylaeruginoic Acid Biosynthesis

Oxidation 4-Methylaeruginoic Acid

Methylated Precursor

4-Methyl-dihydroaeruginoic Acid
Dihydroaeruginoic Acid

Oxidation Aeruginoic Acid

Prepare CAS Agar Plates

Create Wells in Agar

Add Test Compounds (Aeruginoic Acid & 4-Methylaeruginoic Acid)

Incubate at 37°C for 24-48h

Observe and Measure Orange Halo
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Hypothetical Signaling

4-Methylaeruginoic Acid [-— —potential interaction _ femA gene expression?

Iron Uptake Regulation in P. aeruginosa

Pyochelin Pathway Aeruginoic Acid induces femA gene expression FemA Transporter Iron Uptake

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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